Cas no 16791-06-3 (Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI))

Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI) structure
16791-06-3 structure
Product Name:Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI)
CAS No:16791-06-3
MF:C26H34N2O2S
MW:438.6253657341
CID:226629
PubChem ID:282188
Update Time:2025-04-19

Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI)
    • 2-phenyl-4-[phenyl(piperidin-1-yl)methyl]-3-piperidin-1-ylthietane 1,1-dioxide
    • 1-{1,1-dioxido-2-phenyl-4-[phenyl(piperidin-1-yl)methyl]thietan-3-yl}piperidine
    • AC1L5VWY
    • AC1Q6Z60
    • AG-K-41552
    • AR-1B9655
    • CTK4D2808
    • NSC135370
    • NSC-135370
    • 16791-06-3
    • DTXSID30300207
    • Inchi: 1S/C26H34N2O2S/c29-31(30)25(22-15-7-2-8-16-22)24(28-19-11-4-12-20-28)26(31)23(21-13-5-1-6-14-21)27-17-9-3-10-18-27/h1-2,5-8,13-16,23-26H,3-4,9-12,17-20H2
    • InChI Key: KJCFJAOAXVRAHX-UHFFFAOYSA-N
    • SMILES: S1(C(C2C=CC=CC=2)C(C1C(C1C=CC=CC=1)N1CCCCC1)N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 438.23432
  • Monoisotopic Mass: 438.234
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • Density: 1.211
  • Boiling Point: 604.7°C at 760 mmHg
  • Flash Point: 319.5°C
  • Refractive Index: 1.616
  • PSA: 40.62
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